Cas no 104681-55-2 (Cyclopentanecarbodithioicacid, methyl ester)

• Product Name: Cyclopentanecarbodithioicacid, methyl ester
• CAS No: 104681-55-2
• MF: C₇H₁₂S₂
• MW: 160.300179481506
• CID: 126355
• PubChem ID: 13512722
• Update Time: 2025-04-18

Cyclopentanecarbodithioicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbodithioicacid, methyl ester
• Cyclopentanecarbodithioic acid, methyl ester (9CI)
• methyl cyclopentanecarbodithioate
• Methyl dithiocyclopentanecarboxylate
• Methylcyclopentanedithiocarboxylate
• DTXSID40542651
• Cyclopentanecarbodithioic acid,methyl ester(9ci)
• 104681-55-2

• Inchi： 1S/C7H12S2/c1-9-7(8)6-4-2-3-5-6/h6H,2-5H2,1H3
• InChI Key： SZBSDHABBJYRMJ-UHFFFAOYSA-N
• SMILES： S(C)C(C1CCCC1)=S

Computed Properties

• Exact Mass: 160.03816
• Monoisotopic Mass: 160.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Dithiocarboxylic acids and derivatives Dithiocarboxylic acid esters